Cas no 1099597-35-9 (4-Chloro-2,5-difluorobenzotrifluoride)

• Product Name: 4-Chloro-2,5-difluorobenzotrifluoride
• CAS No: 1099597-35-9
• MF: C₇H₂ClF₅
• MW: 216.535798549652
• CID: 1079634
• PubChem ID: 45790502
• Update Time: 2025-11-06

4-Chloro-2,5-difluorobenzotrifluoride Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2,5-difluorobenzotrifluoride
• AKOS005255749
• FS-5586
• 1-chloro-2,5-difluoro-4-(trifluoromethyl)benzene
• DTXSID00672307
• 1099597-35-9
• MFCD11226542
• ZTB59735

• MDL： MFCD11226542
• Inchi： 1S/C7H2ClF5/c8-4-2-5(9)3(1-6(4)10)7(11,12)13/h1-2H
• InChI Key： OSHAWXYKNXIRNX-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C(F)(F)F)C=C1F)F

Computed Properties

• Exact Mass: 215.9765186g/mol
• Monoisotopic Mass: 215.9765186g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 0Ų

4-Chloro-2,5-difluorobenzotrifluoride Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 4-Chloro-2,5-difluorobenzotrifluoride

Introduction to 4-Chloro-2,5-difluorobenzotrifluoride (CAS No. 1099597-35-9)

4-Chloro-2,5-difluorobenzotrifluoride (CAS No. 1099597-35-9) is a multifunctional organic compound that has garnered significant attention in the fields of chemistry, pharmaceuticals, and materials science. This compound is characterized by its unique combination of halogen substituents, which include a chlorine atom and two fluorine atoms, as well as a trifluoromethyl group. These substituents endow the molecule with a range of desirable properties, making it a valuable intermediate in various synthetic pathways and applications.

The chemical structure of 4-Chloro-2,5-difluorobenzotrifluoride is particularly noteworthy due to its aromatic ring and the strategic placement of halogen atoms. The chlorine atom at the 4-position and the fluorine atoms at the 2 and 5 positions provide a balanced distribution of electron-withdrawing groups, which can influence the reactivity and stability of the molecule. The trifluoromethyl group at the para position further enhances the molecule's hydrophobicity and electronic properties.

In recent years, 4-Chloro-2,5-difluorobenzotrifluoride has been extensively studied for its potential applications in pharmaceutical research. One of the key areas of interest is its use as an intermediate in the synthesis of novel drugs. The presence of multiple halogen substituents allows for versatile functionalization through various chemical reactions, such as nucleophilic substitution and cross-coupling reactions. These reactions can be used to introduce a wide range of functional groups, thereby expanding the chemical diversity of potential drug candidates.

A notable example of the application of 4-Chloro-2,5-difluorobenzotrifluoride in pharmaceutical research is its use in the synthesis of fluorinated analogs of existing drugs. Fluorine atoms are known to improve the metabolic stability and bioavailability of drug molecules, making them more effective in treating various diseases. For instance, researchers have utilized this compound to develop new antiviral agents with enhanced efficacy against viral infections.

Beyond pharmaceuticals, 4-Chloro-2,5-difluorobenzotrifluoride has also found applications in materials science. Its unique electronic properties make it suitable for use in the development of advanced materials such as polymers and coatings. The trifluoromethyl group contributes to improved thermal stability and chemical resistance, while the aromatic ring provides mechanical strength and rigidity. These properties are particularly valuable in industries such as electronics and aerospace, where high-performance materials are essential.

In addition to its practical applications, 4-Chloro-2,5-difluorobenzotrifluoride has been the subject of numerous academic studies aimed at understanding its fundamental chemical behavior. Researchers have explored its reactivity with various nucleophiles and transition metals, providing insights into its mechanism of action in different chemical transformations. These studies have not only expanded our knowledge of this compound but have also paved the way for new synthetic methodologies that can be applied to other similar molecules.

The synthesis of 4-Chloro-2,5-difluorobenzotrifluoride typically involves multi-step processes that require precise control over reaction conditions. Common synthetic routes include electrophilic aromatic substitution reactions followed by trifluoromethylation steps. Advances in catalytic methods have significantly improved the efficiency and selectivity of these reactions, making it easier to produce this compound on both laboratory and industrial scales.

In conclusion, 4-Chloro-2,5-difluorobenzotrifluoride (CAS No. 1099597-35-9) is a versatile organic compound with a wide range of applications in chemistry, pharmaceuticals, and materials science. Its unique combination of halogen substituents makes it an attractive intermediate for synthetic chemistry and a valuable component in the development of advanced materials and drugs. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in modern scientific endeavors.